Cas no 1253790-93-0 (3-Bromoquinoline-4-carbonitrile)

3-Bromoquinoline-4-carbonitrile structure
1253790-93-0 structure
Product Name:3-Bromoquinoline-4-carbonitrile
CAS No:1253790-93-0
MF:C10H5BrN2
MW:233.064100980759
CID:1069389
PubChem ID:49757956
Update Time:2025-04-20

3-Bromoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromoquinoline-4-carbonitrile
    • 3-bromo-4-Quinolinecarbonitrile
    • AG-L-58282
    • CTK7C6226
    • I08-0457
    • KB-235400
    • MolPort-016-578-721
    • QC-8083
    • SCHEMBL21436680
    • A1-56275
    • 1253790-93-0
    • DB-062372
    • DTXSID00677796
    • AKOS015835000
    • MDL: MFCD17011828
    • Inchi: 1S/C10H5BrN2/c11-9-6-13-10-4-2-1-3-7(10)8(9)5-12/h1-4,6H
    • InChI Key: KPIBKSRNPFDUOD-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=CC=CC2=C1C#N

Computed Properties

  • Exact Mass: 231.96361g/mol
  • Monoisotopic Mass: 231.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 36.7Ų

3-Bromoquinoline-4-carbonitrile Security Information

  • HazardClass:IRRITANT
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